Cas no 4798-44-1 (hex-1-En-3-ol)

• Product Name: hex-1-En-3-ol
• CAS No: 4798-44-1
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD00004581
• CID: 45329
• PubChem ID: 20928
• Update Time: 2025-04-18

hex-1-En-3-ol Chemical and Physical Properties

Names and Identifiers

• hex-1-En-3-ol
• n-Propyl vinyl carbinol
• 1-Hexen-3-ol
• 1-Hexen-2-ol
• 1-Hexene-3-ol
• 1-Vinylbutanol
• 3-Hydroxy-1-hexene
• FEMA 3608
• Hex-1-ene-3-ol
• Propylvinylcarbinol

• MDL： MFCD00004581
• Inchi： 1S/C6H12O/c1-3-5-6(7)4-2/h4,6-7H,2-3,5H2,1H3
• InChI Key： BVOSSZSHBZQJOI-UHFFFAOYSA-N
• SMILES： CCCC(C=C)O
• BRN： 1720166

Computed Properties

• Exact Mass: 100.08900
• Monoisotopic Mass: 100.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 50.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.834 g/mL at 25 °C(lit.)
• Melting Point: 22.55°C (estimate)
• Boiling Point: 134°C
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• Refractive Index: n20/D 1.428(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 20.23000
• LogP: 1.33340
• FEMA: 3608
• Solubility: Soluble in ethanol \ ether and acetone

hex-1-En-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16-S29-S33
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers away from flammable areas.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons